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Compound of Interest

Compound Name: 4-Chloro-4'-hydroxybenzophenone

Cat. No.: B3417327 Get Quote

Essential Safety and Handling Guide for 4-
Chloro-4'-hydroxybenzophenone
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-Chloro-4'-hydroxybenzophenone (CAS No: 42019-78-3). It is

intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices.

Hazard Identification and Classification
4-Chloro-4'-hydroxybenzophenone is classified as a hazardous substance. The primary

hazards are skin, eye, and respiratory irritation[1][2].

GHS Hazard Classification[2]

Hazard Class Hazard Category Hazard Statement

Skin Irritation Category 2 H315: Causes skin irritation

Eye Irritation Category 2
H319: Causes serious eye

irritation

Specific target organ toxicity –

single exposure
Category 3

H335: May cause respiratory

irritation
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Signal Word: Warning[1]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. The following equipment should be used

based on the potential for exposure.

Body Part Recommended Protection
Specifications & Best
Practices

Eyes/Face

Safety glasses with side-

shields or chemical safety

goggles.

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166[3].

Skin

Chemical-resistant gloves

(e.g., Nitrile rubber) and a lab

coat or protective clothing.

Gloves must be inspected

before use. Remove and wash

contaminated clothing before

reuse[1][4].

Respiratory

Use in a well-ventilated area. A

NIOSH-approved respirator is

needed if dust is generated.

For significant dust generation

or in emergencies, a self-

contained breathing apparatus

(SCBA) may be necessary[4]

[5].

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational plan is crucial to minimize exposure and ensure safe handling

from receipt to disposal.

1. Engineering Controls:

Always handle 4-Chloro-4'-hydroxybenzophenone in a well-ventilated area, preferably
within a certified chemical fume hood[1][4].
Ensure that an eyewash station and a safety shower are readily accessible and have been
recently tested[4].

2. Pre-Handling Preparation:
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Before handling, put on all required PPE as detailed in the table above.
Ensure the work area is clean and uncluttered.

3. Handling the Chemical:

Minimize the generation and accumulation of dust[4]. Use a spatula for transferring the solid
powder.
Avoid all personal contact, including inhalation of dust and contact with eyes and skin[1][4]
[6].
Keep the container tightly closed when not in use[3][4].

4. Post-Handling Procedures:

After handling, wash hands and any exposed skin thoroughly with soap and water[1][4].
Clean the work area and decontaminate any equipment used.
Dispose of contaminated gloves and other disposable PPE as hazardous waste.

5. Storage:

Store in a cool, dry, and well-ventilated place away from incompatible materials like strong
oxidizing agents[3][4].
Keep the container tightly closed to prevent contamination and exposure[3][4].

Disposal Plan
Waste containing 4-Chloro-4'-hydroxybenzophenone is considered hazardous and must be

disposed of according to regulations.

Unused Product: Surplus and non-recyclable material should be collected and disposed of

by a licensed chemical destruction plant or through controlled incineration with flue gas

scrubbing[1].

Contaminated Materials: Dispose of contaminated gloves, clothing, and other materials as

hazardous waste. Do not mix with other waste.

Prohibition: Do not dispose of the chemical down the drain or into sewer systems[1].

Discharge into the environment must be avoided[1].
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First Aid Measures
In case of exposure, follow these immediate first aid protocols.

Exposure Route First Aid Instructions

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention[1][4].

Skin Contact

Remove contaminated clothing and shoes

immediately. Flush skin with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation occurs[1][4].

Inhalation

Remove the individual from exposure to fresh

air immediately. If breathing is difficult, give

oxygen. If not breathing, give artificial

respiration. Seek medical attention[1][4].

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of water. Never give

anything by mouth to an unconscious person.

Seek immediate medical aid[1][4].

Quantitative Data
Physical and Chemical Properties
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Property Value

Molecular Formula C13H9ClO2[7]

Molecular Weight 232.66 g/mol [2][7]

Appearance Beige to Light Brown Powder/Solid[1][3]

Melting Point 177 - 181 °C / 350.6 - 357.8 °F[3]

Boiling Point 257 °C / 494.6 °F @ 13 mmHg[3]

Flash Point 100 °C / 212 °F[3]

Ecotoxicity Data[1]

Organism Test Result Duration

Fish (Carassius

auratus)
LC50 51.893 mg/L 96 h

Daphnia (Daphnia

magna)
EC50 43.03 mg/L 48 h

Algae

(Pseudokirchneriella

subcapitata)

EC50 31.255 mg/L 96 h

Microorganisms

(Tetrahymena

pyriformis)

IGC50 26.675 mg/L 48 h

Experimental Workflow Visualization
4-Chloro-4'-hydroxybenzophenone serves as a key chemical intermediate in the synthesis of

Fenofibrate, a medication used to manage cholesterol levels[8]. The diagram below illustrates

its role in this pharmaceutical production process.
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Caption: Role of 4-Chloro-4'-hydroxybenzophenone in Fenofibrate synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3417327#personal-protective-equipment-for-
handling-4-chloro-4-hydroxybenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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